Cas no 941938-01-8 (2-{2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide)

• Product Name: 2-{2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide
• CAS No: 941938-01-8
• MF: C₂₁H₂₀N₄O₄S₂
• MW: 456.537901878357
• CID: 5811900
• PubChem ID: 16898950
• Update Time: 2025-07-01

2-{2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetyl]amino]benzamide
• F2335-0441
• 2-{2-[2-({[(3-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]acetamido}benzamide
• 941938-01-8
• AKOS024640961
• 2-(2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzamide
• 2-{2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide

• Inchi： 1S/C21H20N4O4S2/c1-29-15-6-4-5-13(9-15)23-19(27)12-31-21-24-14(11-30-21)10-18(26)25-17-8-3-2-7-16(17)20(22)28/h2-9,11H,10,12H2,1H3,(H2,22,28)(H,23,27)(H,25,26)
• InChI Key： OLZPOXJJLAKRCD-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1NC(CC1=CSC(SCC(NC2=CC=CC(OC)=C2)=O)=N1)=O

Computed Properties

• Exact Mass: 456.09259748g/mol
• Monoisotopic Mass: 456.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 177Ų

Additional information on 2-{2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzamide

Compound CAS No. 941938-01-8: A Comprehensive Overview

The compound with CAS No. 941938-01-8, also known as 2-{2-[{(3-methoxyphenyl)carbamoylmethyl}sulfanyl]-1,3-thiazol-4-yl}acetamido}benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structural Analysis and Synthesis

The molecular structure of 2-{2-[{(3-methoxyphenyl)carbamoylmethyl}sulfanyl]-1,3-thiazol-4-yl}acetamido}benzamide is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a thiazole ring is significant as it contributes to the compound's stability and reactivity. Additionally, the molecule incorporates a benzamide group and a methoxyphenyl substituent, which further enhance its chemical versatility.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to achieve higher yields and better purity. The use of microwave-assisted synthesis has also been explored, demonstrating its efficiency in constructing complex molecular frameworks like this one.

Biological Activity and Applications

One of the most intriguing aspects of CAS No. 941938-01-8 is its potential biological activity. Preliminary assays have indicated that this compound exhibits moderate to high activity against certain enzymes and cellular targets. For instance, it has shown promise as an inhibitor of kinases, which are critical enzymes involved in cell signaling pathways. This property makes it a valuable candidate for drug discovery programs targeting diseases such as cancer and inflammatory disorders.

Beyond pharmacology, this compound has also been investigated for its applications in agrochemicals. Its ability to inhibit specific plant pathogens suggests its potential as a fungicide or bactericide. Recent field trials have demonstrated its efficacy in protecting crops against fungal infections without causing significant harm to beneficial microorganisms.

Safety and Toxicological Profile

As with any novel chemical entity, understanding the safety profile of CAS No. 941938-01-8 is crucial for its responsible use. Acute toxicity studies have revealed that the compound has a relatively low toxicity profile when administered at recommended doses. However, chronic exposure studies are still underway to assess long-term effects.

In terms of environmental impact, researchers have evaluated the biodegradability of this compound. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with current sustainability goals and regulatory requirements for eco-friendly chemical products.

Future Directions and Research Opportunities

The future of CAS No. 941938-01-8 looks promising as ongoing research continues to uncover new applications and optimize its properties. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of this compound into marketable products.

One area of particular interest is the exploration of its potential as a therapeutic agent in personalized medicine. Advances in computational chemistry are enabling researchers to design analogs with enhanced specificity and reduced side effects. Additionally, the integration of artificial intelligence (AI) in drug discovery pipelines is expected to streamline the development process for this compound.

In conclusion, CAS No. 941938-01-8, or 2-{2-[{(3-methoxyphenyl)carbamoylmethyl}sulfanyl]-1,3-thiazol-4-yl}acetamido}benzamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological testing, positions it as a key player in future innovations within chemistry and pharmacology.